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Compound of Interest

Compound Name: Mucochloric acid

Cat. No.: B536451 Get Quote

This guide provides essential safety information, troubleshooting advice, and disposal protocols

for mucochloric acid, tailored for research and development professionals. Adherence to

these guidelines is critical to ensure personal safety and environmental compliance.

Frequently Asked Questions (FAQs)
Q1: What is mucochloric acid and what are its primary hazards?

Mucochloric acid (CAS 87-56-9), or (2Z)-2,3-dichloro-4-oxobut-2-enoic acid, is a white to light

beige crystalline powder.[1][2][3] It is a versatile intermediate in organic synthesis, notably in

the production of herbicides and dyes.[1][2][4] However, it presents significant health risks. It is

classified as toxic if swallowed, causes severe skin burns and eye damage, and may provoke

an allergic skin reaction.[5][6] It is a strong irritant, a potent skin sensitizer, and has reported

mutagenic activity.[1][6][7][8] Inhalation may lead to respiratory irritation and chemical

pneumonitis.[2][9]

Q2: What Personal Protective Equipment (PPE) is mandatory when handling mucochloric
acid?

Due to its corrosive and toxic nature, a comprehensive PPE strategy is required. Always work

within a certified chemical fume hood.[5][6] The following table summarizes the required PPE.

Q3: What are the proper storage conditions for mucochloric acid?
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Mucochloric acid should be stored in a cool, dry, and well-ventilated area, at temperatures

below 30°C.[1][10] Containers must be kept tightly closed and stored in a locked area

accessible only to authorized personnel.[6][10] It is incompatible with and must be stored away

from strong oxidizing agents and strong bases.[6]

Q4: What are the immediate first aid steps in case of an exposure?

Immediate and decisive action is crucial.

Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,

removing contact lenses if present and easy to do.[6][9][10] Seek immediate medical

attention from an ophthalmologist.[10]

Skin Contact: Instantly remove all contaminated clothing.[6][10] Rinse the affected skin area

thoroughly with water.[9][10] A physician must be consulted immediately.[10]

Inhalation: Move the individual to fresh air and ensure they are comfortable for breathing.[6]

[10] Call a poison center or doctor without delay.[10]

Ingestion: If the person is conscious, have them drink one or two glasses of water.[6][10] Do

NOT induce vomiting.[6][10] Seek immediate medical attention.[10]

Q5: How should mucochloric acid waste be disposed of?

All mucochloric acid waste is considered hazardous.[11] It must be disposed of in accordance

with all local, state, and federal regulations.[10] Waste should be collected in its original

container or a designated, properly labeled hazardous waste container.[10] Do not mix

mucochloric acid waste with other chemical waste streams.[10] Contact your institution's

Environmental Health and Safety (EHS) department for pickup and disposal.[6][10]

Data Summaries
Table 1: Physicochemical Properties of Mucochloric Acid
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Property Value Source(s)

CAS Number 87-56-9 [1][3][6][7]

Molecular Formula C₄H₂Cl₂O₃ [3][7]

Molecular Weight 168.96 g/mol [3][5][7]

Appearance
White to light beige / Colorless

to yellowish crystalline solid
[1][2][5]

Melting Point 125-128 °C [1][5][7]

Solubility

Slightly soluble in cold water;

soluble in hot water, alcohol,

ether, and hot benzene.

[5][7][12]

Vapor Pressure 0.001 mmHg [2][5]

Table 2: GHS Hazard Classification for Mucochloric Acid

Hazard Class Category Hazard Statement Signal Word

Acute Toxicity, Oral 3
H301: Toxic if

swallowed
Danger

Skin

Corrosion/Irritation
1

H314: Causes severe

skin burns and eye

damage

Danger

Skin Sensitization 1
H317: May cause an

allergic skin reaction
Warning

Germ Cell

Mutagenicity
1B

May cause genetic

defects
Danger

Aquatic Toxicity

(Acute)
1

H400: Very toxic to

aquatic life
Warning

Aquatic Toxicity

(Chronic)
1

H410: Very toxic to

aquatic life with long

lasting effects

Warning
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(Source:[5][6][13])

Table 3: Recommended Personal Protective Equipment (PPE)

Protection Type Specification Rationale

Hand Protection

Wear two pairs of chemical-

resistant gloves ("double-

gloving"), such as nitrile or

neoprene.

Protects against severe skin

burns, irritation, and

sensitization.[7][8][14]

Eye/Face Protection
Chemical safety goggles and a

full-face shield.

Protects against severe eye

damage and splashes.[6][7]

[14]

Skin/Body Protection

Chemical-resistant lab coat

and closed-toe shoes. Discard

contaminated shoes.

Prevents skin contact and

contamination of personal

clothing.[11]

Respiratory Protection
All work must be conducted in

a certified chemical fume hood.

Prevents inhalation of dusts,

which can cause respiratory

tract irritation.[2][5]

Troubleshooting and Experimental Protocols
Q: I have spilled less than 10 grams of solid mucochloric acid inside the fume hood. How do I

clean it up?

A: For small, contained spills, follow the protocol below. If the spill is larger or occurs outside a

fume hood, evacuate the area and contact your institution's EHS department immediately.[15]

Protocol 1: Small Spill Cleanup (<10g, solid, in-hood)

Ensure Safety: Keep the fume hood sash as low as possible. Ensure you are wearing all

PPE as described in Table 3.

Containment: Do not use water. Gently cover the spill with an inert absorbent material like

vermiculite, sand, or earth.[11]
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Collection: Carefully sweep or scoop the mixture into a designated, labeled hazardous waste

container.[6][11] Avoid generating dust.[10]

Decontamination: Wipe the spill area with a cloth dampened with soap and water. Place the

cleaning materials into the same hazardous waste container.

Disposal: Seal the container and arrange for disposal through your EHS department.

Hygiene: Wash hands thoroughly after the cleanup is complete.

Q: My experiment generated a dilute aqueous waste solution of mucochloric acid. Can I

neutralize it before disposal?

A: Yes, neutralization is a recommended step to reduce the corrosivity of the waste stream

before collection. This procedure must be performed with extreme caution inside a chemical

fume hood.

Protocol 2: Neutralization of Aqueous Mucochloric Acid Waste

Preparation: Perform all steps in a certified chemical fume hood while wearing full PPE.

Place the beaker containing the acidic solution in a larger secondary container (e.g., an ice

bath) to manage any heat generated.

Select Base: Use a weak base such as a 5% sodium bicarbonate solution or soda ash

(sodium carbonate). Avoid strong bases, as they can cause a violent reaction.[6]

Slow Addition: While stirring the mucochloric acid solution gently, add the weak base

solution very slowly using a pipette or burette. The reaction will produce CO₂ gas, so

effervescence is expected. Add the base dropwise to control the reaction rate.

Monitor pH: Periodically check the pH of the solution using a calibrated pH meter or pH

strips. Continue adding base until the pH is in the neutral range (pH 6-8).

Collection: Once neutralized, transfer the solution to a clearly labeled hazardous waste

container for aqueous chemical waste.
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Disposal: Contact your EHS department for proper disposal of the neutralized waste. Do not

pour down the drain.[10][15]

Workflow and Process Diagrams
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Spill Detected
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Caption: Emergency response workflow for a mucochloric acid spill.
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Mucochloric Acid Waste Generated

Determine Waste Type
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  Solid
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Click to download full resolution via product page

Caption: Decision tree for mucochloric acid waste disposal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 10 / 10 Tech Support

https://www.benchchem.com/product/b536451?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b536451?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

